Methyl 2-[9-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

• IUPAC Name: methyl 2-[9-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C19H20BrN5O4/c1-11-8-23(13-6-4-12(20)5-7-13)18-21-16-15(24(18)9-11)17(27)25(10-14(26)29-3)19(28)22(16)2/h4-7,11H,8-10H2,1-3H3
• InChI Key: ZZRNTQSBACBHHX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=O)OC)C4=CC=C(C=C4)Br
• Molecular Formula: C19H20BrN5O4
• Molecular Weight: 462.3 g/mol

Description

Methyl 2-[9-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate is a useful research compound. Its molecular formula is C19H20BrN5O4 and its molecular weight is 462.304. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, including pyrimidines, pyrazoles, and oxazinones, have been synthesized for various applications, including antimicrobial and antiviral agents. These syntheses often involve complex reactions, including cyclocondensation and microwave irradiation, to create compounds with potential biological activity (Dvořáková et al., 1996).

Antimicrobial and Antiviral Agents

Novel synthetic pathways have been explored to create compounds with antimicrobial and antiviral properties. For example, pyrimidinones and oxazinones fused with thiophene rings have shown promise as antimicrobial agents, indicating the potential of these compounds in treating bacterial and fungal infections (Hossan et al., 2012).

Aldose Reductase Inhibitors

Compounds synthesized from pyrimidineacetic acids and (pyrimidinyloxy)acetic acids have been evaluated as aldose reductase inhibitors, a therapeutic target for managing diabetic complications. These studies demonstrate the potential of pyrimidine derivatives in developing novel treatments for diabetes-related conditions (Ellingboe et al., 1990).

Antihypertensive Agents

Research into thiosemicarbazides, triazoles, and Schiff bases, derived from methyl 2-(thiazol-2-ylcarbamoyl)acetate, has identified compounds with potential as antihypertensive α-blocking agents. This highlights the role of pyrimidine derivatives in cardiovascular drug discovery (Abdel-Wahab et al., 2008).

Insecticidal and Antibacterial Potential

Pyrimidine linked pyrazole heterocyclic compounds have been synthesized and evaluated for their insecticidal and antibacterial potential, showcasing the utility of these compounds in developing new pesticides and antibacterial agents (Deohate & Palaspagar, 2020).